5-Methanesulfonyl-2,3-dimethylbenzoic acid
Overview
Description
5-Methanesulfonyl-2,3-dimethylbenzoic acid is a chemical compound with the molecular formula C10H12O4S . It has a molecular weight of 228.27 g/mol.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid core with two methyl groups at the 2 and 3 positions and a methanesulfonyl group at the 5 position .Physical And Chemical Properties Analysis
This compound has a molecular weight of 228.27 g/mol. More detailed physical and chemical properties were not found in the available resources.Scientific Research Applications
OH-Radical-Induced Oxidation
Research by Flyunt et al. (2001) investigated the OH-radical-induced oxidation of methanesulfinic acid, revealing insights into the reactions of methanesulfonyl radicals. This study provides a foundational understanding of the chemical behavior and potential applications of methanesulfonic acid derivatives in understanding atmospheric chemistry and potential industrial applications (Flyunt et al., 2001).
Alternative Diesel Fuels
Klokić et al. (2020) focused on the synthesis of poly(oxymethylene dimethyl ethers) from methanesulfonic acid, highlighting its role as a catalyst in producing alternative diesel fuels. This research illustrates the environmental benefits and applications of methanesulfonic acid derivatives in renewable energy sources (Klokić et al., 2020).
Heterogeneous OH Oxidation
A study by Kwong et al. (2018) on the chemical transformation of methanesulfonic acid and sodium methanesulfonate through heterogeneous OH oxidation emphasizes the environmental fate and transformation of these compounds in atmospheric chemistry (Kwong et al., 2018).
Synthesis of Benzothiazoles
Research by Sharghi and Asemani (2009) explored the use of methanesulfonic acid/SiO2 as an efficient combination for synthesizing aromatic and aliphatic benzothiazoles, showcasing the role of methanesulfonic acid derivatives in facilitating organic synthesis (Sharghi & Asemani, 2009).
Atmospheric Chemistry
Yan et al. (2019) conducted a study on the significant underestimate of gaseous methanesulfonic acid (MSA) over the Southern Ocean, highlighting the importance of MSA in the biogenic sulfur cycle and its impact on climate. This research underscores the environmental relevance of methanesulfonic acid derivatives in atmospheric chemistry (Yan et al., 2019).
Safety and Hazards
properties
IUPAC Name |
2,3-dimethyl-5-methylsulfonylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4S/c1-6-4-8(15(3,13)14)5-9(7(6)2)10(11)12/h4-5H,1-3H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKRNQKORJSYLCB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C)C(=O)O)S(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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